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Compound of Interest

Compound Name: Allyl methanesulfonate

Cat. No.: B1198069

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and associated
hazards of allyl methanesulfonate (CAS No. 6728-21-8). The information is intended to
support risk assessment and ensure safe handling practices in a laboratory setting. This
document summarizes key physical, chemical, and toxicological properties, outlines its primary
mechanism of toxicity, and presents generalized experimental protocols for assessing its
hazards.

Chemical and Physical Properties

Allyl methanesulfonate is an ester of methanesulfonic acid.[1] It is characterized by the
molecular formula C4HsOsS and a molecular weight of 136.17 g/mol .[1] Structurally, it
comprises an allyl group bonded to a methanesulfonate group.[1] This compound is also known
by synonyms including Allyl methanesulphonate, 3-(Mesyloxy)-1-propene, and Methanesulfonic
acid allyl ester.[1][2]
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Property Value Source
Molecular Formula CaHs0s3S [1]
Molecular Weight 136.17 g/mol [1][3]
CAS Number 6728-21-8 [11[2]
Appearance Colorless liquid [2]

Odor Pungent [2]
Boiling Point 220.45°C (rough estimate) [2]
Flash Point 93.6°C [2]
Density 1.283 g/cm3 (estimate) [2]

Vapor Pressure

0.0962 mmHg at 25°C

[2]

Solubility

Good solubility in organic
solvents (alcohols, ethers);

limited solubility in water.

[1]

Hazard Identification and GHS Classification

Allyl methanesulfonate is classified as a hazardous chemical. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following hazard
statements:
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Hazard Statement Code Class Signal Word
Suspected of causing Carcinogenicity
H351 Danger
cancer (Category 2)
) Germ cell
Suspected of causing o
) H341 mutagenicity Danger
genetic defects
(Category 2)
] Acute toxicity, oral ]
Harmful if swallowed H302 Warning
(Category 4)
Causes severe skin Skin
burns and eye H314 corrosion/irritation Danger
damage (Category 1)
May cause an allergic Skin sensitization ]
] ) H317 Warning
skin reaction (Category 1)
Skin
Causes skin irritation H315 corrosion/irritation Warning
(Category 2)
) Serious eye
Causes serious eye o ]
H319 damage/eye irritation Warning

irritation

(Category 2A)

Note: The GHS classification is based on aggregated data and may vary between suppliers.

Toxicological Information

The primary toxicological concern associated with allyl methanesulfonate is its genotoxicity,

stemming from its activity as a DNA alkylating agent.[1]

Mechanism of Genotoxicity: DNA Alkylation

Allyl methanesulfonate is a direct-acting alkylating agent, meaning it can covalently modify

DNA without the need for metabolic activation.[1] Its reactivity is attributed to the

methanesulfonate group, which is a good leaving group, and the allyl group. The genotoxicity of
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allyl methanesulfonate is primarily mediated through an S(N)2 reaction mechanism, leading
to the alkylation of nucleophilic sites on DNA bases.[2]

In vitro studies have shown that allyl methanesulfonate directly binds to DNA, with a half-life
of alkylation of approximately 1.5 hours. The primary DNA adducts formed are:

3-allyladenine

Ne-allyladenine

N2-allylguanine

7-allylguanine

O¢-allylguanine

The formation of these DNA adducts, particularly O®-allylguanine, can lead to mispairing during
DNA replication, resulting in mutations and potential carcinogenic initiation.

DNA Adducts
(e.g., O-allylguanine)

Point Mutation

Allyl Methanesulfonate DNA Replication

Potential for
Carcinogenesis

Click to download full resolution via product page

Mechanism of Allyl Methanesulfonate Genotoxicity.

Mutagenicity

Bacterial reverse mutation assays (Ames test) have demonstrated the mutagenic potential of
allyl methanesulfonate. It shows a clear mutagenic effect in Salmonella typhimurium strain
TA100, which is indicative of base-pair substitution mutations.[2] This is consistent with its DNA
alkylating mechanism. Further studies using the SOS-chromotest with Escherichia coli strains
PQ37 and PQ243 also indicate its ability to induce DNA damage and the SOS repair system.[2]

Experimental Protocols for Hazard Assessment
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Detailed experimental protocols for allyl methanesulfonate are not readily available in the
public domain. The following are generalized methodologies for the key assays used to assess
its genotoxicity.

In Vitro DNA Alkylation Assay

Objective: To determine the DNA alkylating potential and identify the resulting DNA adducts.

Methodology:

DNA Source: Purified DNA, such as from salmon sperm, is commonly used.

e Incubation: The DNA is incubated with a known concentration of allyl methanesulfonate in
a buffered solution (e.g., phosphate buffer, pH 7.4) at a controlled temperature (e.g., 37°C)
for various time points.

o DNA Hydrolysis: After incubation, the DNA is enzymatically or chemically hydrolyzed to its
constituent nucleosides or bases.

e Adduct Analysis: The hydrolysate is analyzed by High-Performance Liquid Chromatography
(HPLC), often coupled with mass spectrometry (MS/MS) or UV detection, to separate and
identify the modified nucleosides.

o Quantification: The amount of each adduct can be quantified by comparison to synthesized
standards.
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Sample Preparation
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Generalized workflow for an in vitro DNA alkylation assay.

Bacterial Reverse Mutation Assay (Ames Test)

Objective: To assess the mutagenic potential of a substance by its ability to induce reverse
mutations in histidine-requiring strains of Salmonella typhimurium.

Methodology:

o Bacterial Strains: Histidine-requiring (His-) strains of S. typhimurium (e.g., TA100, TA1535 for
base-pair substitutions) are used.
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» Metabolic Activation: The test is performed with and without a mammalian metabolic
activation system (S9 mix from rat liver) to detect mutagens that require metabolic activation.

o Exposure: The bacterial culture, the test substance at various concentrations, and the S9 mix
(if used) are combined in soft agar.

e Plating: The mixture is poured onto minimal glucose agar plates, which lack histidine.
 Incubation: Plates are incubated at 37°C for 48-72 hours.

e Scoring: Only bacteria that have undergone a reverse mutation to a histidine-prototrophic
state (His+) can grow and form colonies. The number of revertant colonies is counted. A
significant, dose-dependent increase in the number of revertant colonies compared to the
negative control indicates a mutagenic effect.

SOS Chromotest

Objective: To evaluate the DNA-damaging potential of a substance by measuring the induction
of the SOS DNA repair system in Escherichia coli.

Methodology:

o Bacterial Strain: A genetically engineered strain of E. coli (e.g., PQ37) is used, in which the
lacZ gene (coding for B-galactosidase) is placed under the control of an SOS-inducible
promoter.

o Exposure: The bacteria are incubated with various concentrations of the test substance.

 Induction: If the substance causes DNA damage, the SOS system is induced, leading to the
expression of the lacZ gene.

o Enzyme Assay: The activity of B-galactosidase is measured using a colorimetric substrate
(e.g., o-nitrophenyl-B-D-galactopyranoside, ONPG). The intensity of the color produced is
proportional to the level of SOS induction.

o Data Analysis: An induction factor is calculated by comparing the B-galactosidase activity in
the treated samples to that in the negative control. A significant, dose-dependent increase in
the induction factor indicates genotoxicity.
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Safe Handling and Storage

Given the significant hazards of allyl methanesulfonate, strict safety precautions are
mandatory.

o Engineering Controls: All work should be conducted in a certified chemical fume hood to
avoid inhalation of vapors.

e Personal Protective Equipment (PPE):
o Gloves: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.
o Eye Protection: Safety glasses with side shields or chemical goggles are required.
o Lab Coat: A flame-resistant lab coat should be worn.

« Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors. Use only non-
sparking tools.

o Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area, away from
heat, sparks, and open flames. It should be stored in a designated flammables area and may
require refrigeration.

e Incompatibilities: Keep away from acids, bases, oxidizing agents, and reducing agents.

o Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations.

Emergency Procedures

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
Safety Data Sheet (SDS) provided by the manufacturer. Always consult the specific SDS for
allyl methanesulfonate before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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